Cas no 921755-19-3 (Acetic acid, 2-[(4-methylpentyl)sulfonyl]-, ethyl ester)

• Product Name: Acetic acid, 2-[(4-methylpentyl)sulfonyl]-, ethyl ester
• CAS No: 921755-19-3
• MF: C₁₀H₂₀O₄S
• MW: 236.328402519226
• CID: 743524
• PubChem ID: 71422104
• Update Time: 2025-04-19

Acetic acid, 2-[(4-methylpentyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(4-methylpentyl)sulfonyl]-, ethyl ester
• ethyl 2-(4-methylpentylsulfonyl)acetate
• 921755-19-3
• DTXSID10841143
• Ethyl (4-methylpentane-1-sulfonyl)acetate

• Inchi： 1S/C10H20O4S/c1-4-14-10(11)8-15(12,13)7-5-6-9(2)3/h9H,4-8H2,1-3H3
• InChI Key： ZQAMBWNFDWQFDF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(CCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.10823029g/mol
• Monoisotopic Mass: 236.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų